2-[(6-chloro-2-oxo-4-propyl-1-benzopyran-7-yl)oxy]-N,N-dimethylacetamide

• Molecular Formula: C16H18ClNO4
• Molecular Weight: 323.77 g/mol
• IUPAC Name: 2-(6-chloro-2-oxo-4-propylchromen-7-yl)oxy-N,N-dimethylacetamide
• InChI: InChI=1S/C16H18ClNO4/c1-4-5-10-6-16(20)22-13-8-14(12(17)7-11(10)13)21-9-15(19)18(2)3/h6-8H,4-5,9H2,1-3H3
• InChI Key: KNWZHZRCAOCXMF-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)OC2=CC(=C(C=C12)Cl)OCC(=O)N(C)C

Description

2-[(6-chloro-2-oxo-4-propyl-1-benzopyran-7-yl)oxy]-N,N-dimethylacetamide is a member of coumarins.

Scientific Research Applications

Reactivity and Condensation Studies

• The reactivity of benzopyran derivatives has been a focus in scientific research. For instance, studies on compounds similar to 2-[(6-chloro-2-oxo-4-propyl-1-benzopyran-7-yl)oxy]-N,N-dimethylacetamide have shown diverse reactivity profiles leading to various chromanone and chromenone products under different reaction conditions (El‐Shaaer et al., 2014). This highlights the compound's potential in synthetic organic chemistry.

Synthesis of Related Compounds

• The synthesis of related compounds, particularly those involving 2-oxo-2H-1-benzopyran derivatives, has been explored. Studies have successfully synthesized a range of derivatives, emphasizing the versatility and potential biomedical applications of these compounds (Saeed et al., 2020).

Structural Analysis

• Structural analysis of related benzopyran compounds has revealed interesting molecular configurations and intermolecular interactions. These studies offer insights into the molecular structure, which is crucial for understanding the compound's properties and potential applications (Yang et al., 2006).

Synthesis of Analogues with Biological Activity

• The synthesis of analogues of 2-[(6-chloro-2-oxo-4-propyl-1-benzopyran-7-yl)oxy]-N,N-dimethylacetamide, which possess potential anti-inflammatory and other biological activities, has been reported. These findings indicate the potential of benzopyran derivatives in medicinal chemistry and drug discovery (Sunder & Maleraju, 2013).

Photochemical Properties and Cytotoxicity

• Research has also delved into the photochemical properties of benzopyran derivatives, revealing their potential in photodynamic therapy and as cytotoxic agents against cancer cells (Hirota et al., 2000).